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Compound of Interest

Compound Name: 2,2-Dimethylbut-3-en-1-ol

CAS No.: 918-83-2

Cat. No.: B2520351

Get Quote

Compound: 2-Hydroxy-3-methoxybenzyl alcohol (o-Vanillyl Alcohol) Document Type: Technical

Standardization Protocol Version: 1.0

Executive Summary
This technical guide provides a rigorous framework for the structural validation and molecular

weight analysis of CAS 4383-05-5 (2-Hydroxy-3-methoxybenzyl alcohol). As a critical

intermediate in the synthesis of vanilloid-based pharmaceuticals and fine chemicals, the

precise characterization of this molecule is essential for maintaining stoichiometric integrity in

downstream API (Active Pharmaceutical Ingredient) production.

This document outlines the theoretical physicochemical properties, details the fragmentation

mechanisms observed in mass spectrometry, and establishes a standard operating procedure

(SOP) for NMR-based structural confirmation.

Chemical Identity & Physicochemical Properties[1]
[2][3][4]
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CAS 4383-05-5 is chemically distinct due to its tri-substituted benzene ring pattern, featuring a

hydroxymethyl group, a phenolic hydroxyl, and a methoxy group. This specific substitution

pattern (1,2,3-substitution) imparts unique electronic properties that influence its ionization in

mass spectrometry and chemical shifts in NMR.

Nomenclature and Identifiers
Property Specification

IUPAC Name 2-Hydroxy-3-methoxybenzyl alcohol

Common Synonyms
o-Vanillyl alcohol; 2-(Hydroxymethyl)-6-

methoxyphenol

CAS Number 4383-05-5

SMILES COc1cccc(CO)c1O

Molecular Formula C₈H₁₀O₃

Molecular Weight Analysis
For high-precision applications (e.g., HRMS), distinction between average and monoisotopic

mass is critical.

Mass Type Value (Da) Significance

Average Molecular Weight 154.163
Used for molarity calculations

in bulk synthesis.

Monoisotopic Mass 154.06299

Used for identification in High-

Resolution Mass Spectrometry

(HRMS).

Exact Mass 154.06 Base peak validation target.

Analytical Strategy: Mass Spectrometry (MS)[3][7][8]
Ionization & Fragmentation Logic
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In drug development workflows, Liquid Chromatography-Mass Spectrometry (LC-MS) is the

primary tool for ID verification. CAS 4383-05-5 exhibits specific ionization behaviors due to the

phenolic moiety.

Ionization Mode: Electrospray Ionization (ESI) in Negative Mode (ESI-) is often preferred due

to the acidic phenolic proton, yielding a stable

ion. However, Positive Mode (ESI+) can be used if adducts (e.g.,

) are monitored or if the alcoholic -OH facilitates protonation.

Key Fragmentation Pathway:

Loss of Water (18 Da): The benzylic alcohol is prone to dehydration, especially under

collision-induced dissociation (CID), forming a reactive quinone methide-like cation (in

ESI+) or a stabilized radical anion.

Loss of Methyl Radical (15 Da): Characteristic of methoxy-substituted aromatics.

MS Data Interpretation Table
Ion (m/z) Species Interpretation

153.05
Deprotonated molecular ion

(Negative Mode Base Peak).

155.07
Protonated molecular ion

(Positive Mode).

177.05
Sodium adduct (Common in

unbuffered mobile phases).

137.06
Dehydration product (Benzylic

carbocation stabilization).

Visualization: MS Fragmentation Pathway
The following diagram illustrates the logical fragmentation steps expected during MS/MS

analysis.
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Figure 1: Predicted ESI fragmentation pathways for CAS 4383-05-5 showing primary ionization

states and neutral losses.

Structural Confirmation: NMR Spectroscopy[8]
Nuclear Magnetic Resonance (NMR) provides the definitive structural proof required for

regulatory filing. The 1,2,3-substitution pattern of the benzene ring creates a distinct splitting

pattern.

1H NMR Protocol (400 MHz, DMSO-d6)
Solvent Choice: DMSO-d6 is recommended over CDCl3 to clearly observe the exchangeable

phenolic and alcoholic protons, which often broaden or disappear in chloroform.

Expected Signals:

Aromatic Region (6.7 - 7.0 ppm):

The 1,2,3-substitution leaves three adjacent protons (H4, H5, H6).
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Expect a Multiplet or a pattern of Doublet-Triplet-Doublet (or overlapping multiplets)

corresponding to the ABC spin system.

Benzylic Protons (~4.5 ppm):

A distinct Doublet (if coupling to OH) or Singlet (if OH is exchanged). In dry DMSO, it

appears as a doublet (

Hz).

Methoxy Group (~3.8 ppm):

A strong, sharp Singlet integrating to 3 protons.

Hydroxyl Protons:

Phenolic OH (~8.5 - 9.0 ppm): Singlet (broad).

Alcoholic OH (~4.8 - 5.0 ppm): Triplet (coupled to benzylic CH2).

13C NMR Assignments
Carbon Type Approx. Shift (ppm) Assignment Logic

C-OH (Phenolic) 146 - 148
Deshielded by direct oxygen

attachment.

C-OMe 146 - 148
Deshielded by methoxy

oxygen.

C-CH2OH 128 - 130
Ipso carbon attached to

hydroxymethyl.

Aromatic CH 110 - 125 Remaining ring carbons.

Benzylic CH2 55 - 60
Typical region for benzylic

alcohols.

Methoxy CH3 55 - 56
Typical region for methoxy

carbons.
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Experimental Protocols
Protocol: Purity Determination via HPLC
To ensure the molecular weight analysis reflects the target compound and not impurities (e.g.,

unreduced o-Vanillin), use the following method.

Reagents:

Acetonitrile (HPLC Grade)

Water (Milli-Q)

Formic Acid (0.1%)

Method:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Mobile Phase: Gradient elution.

A: Water + 0.1% Formic Acid

B: Acetonitrile

Gradient: 5% B to 95% B over 10 minutes.

Flow Rate: 1.0 mL/min.

Detection: UV at 280 nm (Phenolic absorption).

Sample Prep: Dissolve 1 mg of CAS 4383-05-5 in 1 mL of 50:50 Water:Acetonitrile.

Protocol: Sample Preparation for Mass Spectrometry
Objective: Verify Molecular Ion (154 Da).

Stock Solution: Prepare a 1 mg/mL stock in Methanol.
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Working Solution: Dilute stock 1:100 with 50% Methanol/Water + 0.1% Formic Acid (for

ESI+) or 5 mM Ammonium Acetate (for ESI-).

Injection: Direct infusion at 10 µL/min into the MS source.

Synthesis & Impurity Context
Understanding the origin of CAS 4383-05-5 aids in troubleshooting analysis. It is typically

synthesized via the Sodium Borohydride (NaBH4) reduction of o-Vanillin.

Common Impurities:

o-Vanillin (Starting Material): MW 152.15. Look for a peak at 152 in MS and a distinct

aldehyde proton (~10 ppm) in NMR.

Over-reduction products: Rare, but potential hydrogenolysis of the benzylic alcohol.

o-Vanillin
(MW: 152.15)

NaBH4 / EtOH
Reduction

CAS 4383-05-5
(MW: 154.17)

Impurity:
Unreacted Aldehyde

Incomplete

Click to download full resolution via product page

Figure 2: Synthesis pathway highlighting the origin of the primary impurity (o-Vanillin).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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